3-Nitro-4-(1-(tetrahydrofuran-3-yl)azetidin-3-ylamino)benzenesulfonamide

• Molecular Formula: C13H18N4O5S
• Molecular Weight: 342.37 g/mol
• IUPAC Name: 3-nitro-4-[[1-(oxolan-3-yl)azetidin-3-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C13H18N4O5S/c14-23(20,21)11-1-2-12(13(5-11)17(18)19)15-9-6-16(7-9)10-3-4-22-8-10/h1-2,5,9-10,15H,3-4,6-8H2,(H2,14,20,21)
• InChI Key: PGIVAFCBXPKUJQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2CC(C2)NC3=C(C=C(C=C3)S(=O)(=O)N)[N+](=O)[O-]

Description

3-Nitro-4-(1-(tetrahydrofuran-3-yl)azetidin-3-ylamino)benzenesulfonamide is a useful research compound. Its molecular formula is C13H18N4O5S and its molecular weight is 342.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Fluoro-3-nitrobenzenesulfonamide (0.084 g), 1-(tetrahydrofuran-3-yl)azetidin-3-amine (0.090 g) and triethylamine (0.266 ml) in tetrahydrofuran (3 mL) was heated to 60° C. After stirring for 4 hours, the reaction was cooled, the tetrahydrofuran was removed and the residue was partitioned between dichloromethane (200 mL) and water (20 mL). The organic layer was separated, washed with brine (25 mL), dried over magnesium sulfate, filtered, and concentrated to give the title compound.